Cas no 2171965-58-3 (1-1-(hydroxymethyl)cyclopropyl-4-methylcycloheptan-1-ol)

• Product Name: 1-1-(hydroxymethyl)cyclopropyl-4-methylcycloheptan-1-ol
• CAS No: 2171965-58-3
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 6429417
• PubChem ID: 165873310
• Update Time: 2025-10-22

1-1-(hydroxymethyl)cyclopropyl-4-methylcycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(hydroxymethyl)cyclopropyl-4-methylcycloheptan-1-ol
• 2171965-58-3
• 1-[1-(hydroxymethyl)cyclopropyl]-4-methylcycloheptan-1-ol
• EN300-1632736

• Inchi： 1S/C12H22O2/c1-10-3-2-5-12(14,6-4-10)11(9-13)7-8-11/h10,13-14H,2-9H2,1H3
• InChI Key： SDDKXGLBPSHKOH-UHFFFAOYSA-N
• SMILES： OC1(CCCC(C)CC1)C1(CO)CC1

Computed Properties

• Exact Mass: 198.161979940g/mol
• Monoisotopic Mass: 198.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-1-(hydroxymethyl)cyclopropyl-4-methylcycloheptan-1-ol

Comprehensive Overview of 1-1-(hydroxymethyl)cyclopropyl-4-methylcycloheptan-1-ol (CAS No. 2171965-58-3): Properties, Applications, and Industry Insights

In the rapidly evolving field of specialty chemicals, 1-1-(hydroxymethyl)cyclopropyl-4-methylcycloheptan-1-ol (CAS No. 2171965-58-3) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its cyclopropyl and cycloheptan-1-ol moieties, is increasingly studied for its potential in pharmaceuticals, agrochemicals, and advanced material synthesis. Researchers and industry professionals are actively exploring its hydroxymethyl functional group, which contributes to its reactivity and compatibility with various chemical processes.

The molecular structure of CAS 2171965-58-3 combines a hydroxymethylcyclopropyl unit with a 4-methylcycloheptanol backbone, creating a hybrid scaffold that offers both stability and synthetic flexibility. This duality makes it valuable for designing novel drug candidates, particularly in targeting enzyme inhibition and receptor modulation. Recent publications highlight its role in medicinal chemistry, where its steric effects and hydrogen-bonding capacity are leveraged to optimize bioactivity.

From an industrial perspective, 1-1-(hydroxymethyl)cyclopropyl-4-methylcycloheptan-1-ol aligns with the growing demand for sustainable intermediates. Its synthesis often involves green chemistry principles, such as catalytic reduction and solvent-free reactions, addressing environmental concerns raised by regulatory bodies. Companies specializing in high-purity chemicals are investing in scalable production methods to meet the needs of biotech startups and material science innovators.

Analytical studies of CAS 2171965-58-3 employ advanced techniques like NMR spectroscopy and HPLC-MS to ensure quality control. The compound’s logP value and water solubility are critical parameters for formulation scientists, especially in drug delivery systems. These metrics are frequently discussed in forums focused on ADME optimization (Absorption, Distribution, Metabolism, Excretion), a hot topic in pharmacokinetics research.

Emerging trends also link hydroxymethylcyclopropyl derivatives to flavor and fragrance applications. The compound’s ability to impart subtle olfactory notes has sparked interest in the cosmetics industry, where natural-inspired synthetics are prioritized. Additionally, its thermal stability makes it a candidate for polymeric additives, enhancing material durability in extreme conditions—a key concern for electric vehicle component manufacturers.

Safety profiles of 1-1-(hydroxymethyl)cyclopropyl-4-methylcycloheptan-1-ol are rigorously documented, with REACH compliance data underscoring its low ecotoxicity. This aligns with the ESG (Environmental, Social, Governance) criteria driving corporate procurement policies. As synthetic biologists explore bio-based production routes, this compound’s fermentation compatibility could position it as a benchmark for white biotechnology advancements.

In conclusion, CAS 2171965-58-3 exemplifies innovation at the intersection of organic chemistry and applied sciences. Its multifaceted utility—from preclinical research to industrial workflows—reflects broader shifts toward molecular diversification and functional group engineering. As patent filings and peer-reviewed studies continue to expand, this compound is poised to play a pivotal role in next-generation chemical solutions.